1-(2-methoxynicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-methoxypyridine-3-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C17H20N4O4/c1-11-10-14(20-25-11)19-15(22)12-5-8-21(9-6-12)17(23)13-4-3-7-18-16(13)24-2/h3-4,7,10,12H,5-6,8-9H2,1-2H3,(H,19,20,22)
• InChI Key: IGYRHUPFADIPRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2CCN(CC2)C(=O)C3=C(N=CC=C3)OC
• Molecular Formula: C17H20N4O4
• Molecular Weight: 344.4 g/mol

Description

1-(2-methoxynicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide (MMNPC) is a synthetic compound that has gained interest in the scientific community due to its potential applications in various fields. MMNPC is a piperidine derivative that has been synthesized using various methods.

Mechanism of Action

1-(2-methoxynicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide acts as an inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1). PARP-1 plays a crucial role in DNA repair and cell survival. Inhibiting PARP-1 can lead to the accumulation of DNA damage, which can induce cell death in cancer cells. This compound has also been shown to inhibit the activation of the transcription factor NF-κB, which plays a crucial role in regulating the immune response and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells. This compound has anti-inflammatory effects and has been shown to reduce the production of pro-inflammatory cytokines. This compound has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

1-(2-methoxynicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. However, there are also limitations to using this compound in lab experiments. It is a relatively new compound, and its long-term effects are not yet known. This compound may also have off-target effects, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for the study of 1-(2-methoxynicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide. One direction is to further investigate its potential use in the treatment of cancer, neurodegenerative disorders, and other diseases. Another direction is to study its mechanism of action in more detail and to identify potential targets for drug development. Additionally, further research is needed to determine the safety and efficacy of this compound in clinical trials.

Synthesis Methods

1-(2-methoxynicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide can be synthesized using various methods. One of the most common methods is the reaction of 2-methoxynicotinic acid with thionyl chloride to form 2-chloronicotinic acid, which is then reacted with 5-methylisoxazole-3-carboxylic acid to form the intermediate compound. The intermediate compound is then reacted with piperidine-4-carboxylic acid to form this compound.

Scientific Research Applications

1-(2-methoxynicotinoyl)-N-(5-methylisoxazol-3-yl)piperidine-4-carboxamide has shown potential applications in various fields of scientific research. It has been studied for its anticancer, antitumor, and anti-inflammatory properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. This compound has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials.